Cas no 28639-18-1 ((hexahydro-1H-pyrrolizin-1-yl)methanol)

• Product Name: (hexahydro-1H-pyrrolizin-1-yl)methanol
• CAS No: 28639-18-1
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 1110349
• PubChem ID: 544380
• Update Time: 2025-11-02

(hexahydro-1H-pyrrolizin-1-yl)methanol Chemical and Physical Properties

Names and Identifiers

• hexahydro-1H-Pyrrolizine-1-methanol
• (+/-) isoretronecanol
• (hexahydro-1H-pyrrolizin-1-yl)methanol
• LOFDEIYZIAVXHE-UHFFFAOYSA-N
• 1-(HYDROXYMETHYL)HEXAHYDRO-1H-PYRROLIZINE
• SCHEMBL1856334
• CS-0080620
• AKOS023556661
• EN300-7116706
• 28639-18-1
• (Hexahydropyrrolizin-1-yl)methanol
• NoName_3323
• 1-hydroxymethylpyrrolizidine
• F2147-3434
• 2,3,5,6,7,8-hexahydro-1H-pyrrolizin-1-ylmethanol
• FT-0675343
• DTXSID70902769

• Inchi： 1S/C8H15NO/c10-6-7-3-5-9-4-1-2-8(7)9/h7-8,10H,1-6H2
• InChI Key： LOFDEIYZIAVXHE-UHFFFAOYSA-N
• SMILES： OCC1CCN2CCCC21

Computed Properties

• Exact Mass: 141.115364102g/mol
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 23.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolizidines Pyrrolizidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolizidines

Additional information on (hexahydro-1H-pyrrolizin-1-yl)methanol

Comprehensive Guide to (Hexahydro-1H-pyrrolizin-1-yl)methanol (CAS No. 28639-18-1): Properties, Applications, and Market Insights

(Hexahydro-1H-pyrrolizin-1-yl)methanol (CAS No. 28639-18-1) is a specialized organic compound with a unique molecular structure that combines a pyrrolizine core with a hydroxymethyl functional group. This compound has garnered significant attention in pharmaceutical research and fine chemical synthesis due to its versatile properties. The hexahydro-1H-pyrrolizin-1-yl moiety provides structural stability, while the methanol group enhances its reactivity, making it valuable for various synthetic applications.

In recent years, the demand for hexahydro-pyrrolizine derivatives has surged, particularly in drug discovery programs targeting neurological and cardiovascular diseases. Researchers are particularly interested in how the (hexahydro-1H-pyrrolizin-1-yl)methanol scaffold can be modified to create novel therapeutic agents. The compound's pyrrolizine methanol structure shows promise in the development of next-generation medications, aligning with current pharmaceutical trends toward personalized medicine and targeted therapies.

The chemical properties of 28639-18-1 make it particularly valuable in organic synthesis. Its molecular formula C8H15NO indicates good solubility in polar organic solvents, which is crucial for many synthetic applications. The compound's hexahydro-pyrrolizinyl methanol structure contributes to its stability under various reaction conditions, making it a reliable building block in multi-step syntheses. These characteristics explain why searches for "pyrrolizine alcohol synthesis" and "hexahydro-pyrrolizine derivatives" have increased significantly in scientific databases.

From an industrial perspective, (hexahydro-1H-pyrrolizin-1-yl)methanol serves as a key intermediate in the production of various specialty chemicals. Manufacturers value its consistent quality and purity, especially when producing compounds requiring precise stereochemistry. The growing market for pharmaceutical intermediates has created new opportunities for this compound, with many companies now offering customized synthesis services for hexahydro-pyrrolizine-based products.

Recent advancements in synthetic methodology have improved the production efficiency of 28639-18-1, addressing common questions about "how to synthesize pyrrolizine methanol" and "optimization of hexahydro-pyrrolizine derivatives." Modern catalytic processes have reduced production costs while maintaining high yields, making this compound more accessible to research institutions and pharmaceutical developers worldwide.

Quality control remains paramount when working with (hexahydro-1H-pyrrolizin-1-yl)methanol. Reputable suppliers typically provide comprehensive analytical data, including HPLC purity profiles and spectroscopic characterization (IR, NMR, MS). These quality assurances are particularly important for researchers investigating "pyrrolizine alcohol applications" or developing new hexahydro-pyrrolizine-containing compounds for medical applications.

The safety profile of 28639-18-1 has been well-documented through extensive laboratory testing. While not classified as hazardous under standard handling conditions, proper laboratory protocols should always be followed when working with this compound. This safety aspect is frequently addressed in searches for "pyrrolizine methanol safety data" and "handling hexahydro-pyrrolizine derivatives," reflecting the scientific community's commitment to responsible chemical research.

Looking toward future applications, (hexahydro-1H-pyrrolizin-1-yl)methanol shows potential in emerging fields such as materials science and agrochemical development. Its structural features make it an interesting candidate for creating novel polymers with specific properties, answering growing market demands for "specialty pyrrolizine-based materials." Additionally, the compound's framework could be adapted for developing new crop protection agents with improved environmental profiles.

For researchers considering 28639-18-1 for their projects, several key factors should be evaluated. The compound's stability under various storage conditions, compatibility with common reagents, and scalability of synthetic routes are all important considerations. These practical aspects often appear in searches like "best practices for pyrrolizine alcohol storage" and "scaling up hexahydro-pyrrolizine synthesis," highlighting the compound's transition from laboratory curiosity to practical tool.

In conclusion, (hexahydro-1H-pyrrolizin-1-yl)methanol (CAS No. 28639-18-1) represents an important building block in modern chemical research and development. Its unique hexahydro-pyrrolizinyl methanol structure, combined with favorable physicochemical properties, ensures its continued relevance across multiple scientific disciplines. As research into pyrrolizine-based compounds advances, this versatile molecule will likely play an increasingly important role in developing innovative solutions for pharmaceutical, material, and agricultural challenges.